N-(diphenylmethyl)-2-[3-oxo-1-(2-thienylmethyl)-2-piperazinyl]acetamide

• IUPAC Name: N-benzhydryl-2-[3-oxo-1-(thiophen-2-ylmethyl)piperazin-2-yl]acetamide
• InChI: InChI=1S/C24H25N3O2S/c28-22(16-21-24(29)25-13-14-27(21)17-20-12-7-15-30-20)26-23(18-8-3-1-4-9-18)19-10-5-2-6-11-19/h1-12,15,21,23H,13-14,16-17H2,(H,25,29)(H,26,28)
• InChI Key: XASQYKPUHMOTPD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C(=O)N1)CC(=O)NC(C2=CC=CC=C2)C3=CC=CC=C3)CC4=CC=CS4
• Molecular Formula: C24H25N3O2S
• Molecular Weight: 419.5 g/mol

Description

N-(diphenylmethyl)-2-[3-oxo-1-(2-thienylmethyl)-2-piperazinyl]acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. It is a piperazine derivative that has been synthesized through various methods and has been studied extensively for its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-(diphenylmethyl)-2-[3-oxo-1-(2-thienylmethyl)-2-piperazinyl]acetamide is not fully understood. However, it has been proposed that it may act by modulating the activity of GABAergic neurotransmitters in the brain, which are known to play a key role in the regulation of seizures and pain.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits significant biochemical and physiological effects. It has been found to exhibit anticonvulsant and analgesic properties, as well as anti-inflammatory and antioxidant activities. In addition, it has also been found to exhibit neuroprotective properties, which may make it useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(diphenylmethyl)-2-[3-oxo-1-(2-thienylmethyl)-2-piperazinyl]acetamide is its ability to exhibit significant anticonvulsant and analgesic properties. This makes it a promising candidate for the development of new drugs for the treatment of epilepsy and pain. However, one of the limitations of this compound is its potential toxicity, which may limit its use in clinical settings.

Future Directions

There are several future directions for research on N-(diphenylmethyl)-2-[3-oxo-1-(2-thienylmethyl)-2-piperazinyl]acetamide. One area of research is the development of new analogs with improved pharmacological properties. Another area of research is the investigation of its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.
In conclusion, this compound is a chemical compound that has shown promising potential for the development of new drugs for the treatment of epilepsy and pain. Its mechanism of action and biochemical and physiological effects have been extensively studied, and future research may lead to the development of new drugs with improved pharmacological properties.

Synthesis Methods

The synthesis of N-(diphenylmethyl)-2-[3-oxo-1-(2-thienylmethyl)-2-piperazinyl]acetamide has been achieved through several methods. One of the most common methods involves the reaction of 2-chloro-N-(diphenylmethyl)acetamide with 2-thienylmethylamine and piperazine in the presence of a base. This method has been found to be efficient and yields the desired product in good yields.

Scientific Research Applications

N-(diphenylmethyl)-2-[3-oxo-1-(2-thienylmethyl)-2-piperazinyl]acetamide has been extensively studied for its potential therapeutic properties. It has been found to exhibit significant anticonvulsant activity and has been evaluated for its potential use in the treatment of epilepsy. In addition, it has also been studied for its potential use as an analgesic and has been found to exhibit significant pain-relieving properties.